Cas no 1289189-96-3 (5-bromo-N-methyl-1H-pyrazolo[3,4-b]pyridin-3-amine)

• Product Name: 5-bromo-N-methyl-1H-pyrazolo[3,4-b]pyridin-3-amine
• CAS No: 1289189-96-3
• MF: C₇H₇BrN₄
• MW: 227.061279535294
• MDL: MFCD18432771
• CID: 1068325
• PubChem ID: 57415828
• Update Time: 2025-08-04

5-bromo-N-methyl-1H-pyrazolo[3,4-b]pyridin-3-amine Chemical and Physical Properties

Names and Identifiers

• 3-Methylamino-5-bromo-1H-pyrazolo[3,4-b]pyridine
• 5-bromo-N-methyl-1H-pyrazolo[3,4-b]pyridin-3-amine
• PB34939
• (5-Bromo-1H-pyrazolo[3,4-b]pyridin-3-yl)-methyl-amine
• AMY11802
• DB-218152
• 3-Methylamino-5-bromo-1H-...
• J-517190
• 1289189-96-3
• A888949
• AKOS024464881
• SHEFHQQRXHETAH-UHFFFAOYSA-N
• SCHEMBL1585247
• MFCD18432771
• AS-33562
• SY097730
• 1H-PYRAZOLO[3,4-B]PYRIDIN-3-AMINE, 5-BROMO-N-METHYL-
• CS-0050562

• MDL： MFCD18432771
• Inchi： 1S/C7H7BrN4/c1-9-6-5-2-4(8)3-10-7(5)12-11-6/h2-3H,1H3,(H2,9,10,11,12)
• InChI Key： SHEFHQQRXHETAH-UHFFFAOYSA-N
• SMILES： BrC1=CN=C2C(=C1)C(=NN2)NC

Computed Properties

• Exact Mass: 224.99000
• Monoisotopic Mass: 225.98541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 53.6Ų

Experimental Properties

• PSA: 40.71000
• LogP: 2.44010

Additional information on 5-bromo-N-methyl-1H-pyrazolo[3,4-b]pyridin-3-amine

5-Bromo-N-Methyl-1H-Pyrazolo[3,4-B]Pyridin-3-Amine: A Comprehensive Overview

The compound 5-bromo-N-methyl-1H-pyrazolo[3,4-b]pyridin-3-amine, identified by the CAS number 1289189-96-3, is a heterocyclic aromatic amine with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyrazolopyridines, which are known for their unique electronic properties and structural versatility. The presence of the bromine atom at the 5-position and the methyl group at the nitrogen atom introduces specific reactivity and selectivity, making it a valuable molecule in synthetic chemistry and drug discovery.

Recent studies have highlighted the importance of pyrazolopyridines in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The 5-bromo-N-methyl substitution pattern in this compound has been shown to enhance its pharmacokinetic properties, such as solubility and bioavailability. This makes it an attractive candidate for developing new drug entities targeting various therapeutic areas, including oncology and neurodegenerative diseases.

The synthesis of 5-bromo-N-methyl-1H-pyrazolo[3,4-b]pyridin-3-amine involves a multi-step process that typically starts with the preparation of the pyrazolopyridine core. The introduction of the bromine atom at the 5-position is achieved through electrophilic substitution reactions, while the methyl group is introduced via alkylation or methylation techniques. The optimization of these steps has been a focus of recent research to improve yield and purity, ensuring that the compound meets pharmaceutical standards.

In terms of applications, this compound has been extensively studied for its potential as a building block in organic synthesis. Its ability to undergo various functional group transformations makes it a versatile intermediate in the construction of complex molecules. For instance, researchers have utilized this compound to synthesize bioactive agents with anti-inflammatory and anticancer properties.

The structural features of CAS No. 1289189-96-3 also make it a promising candidate for use in materials science. Its aromaticity and heteroatom content contribute to its stability and electronic conductivity, which are desirable properties in organic electronics and optoelectronic devices.

Recent advancements in computational chemistry have enabled detailed studies of the electronic structure of this compound. These studies have provided insights into its reactivity patterns and interaction with biological targets, further enhancing its utility in drug design.

In conclusion, 5-bromo-N-methyl-1H-pyrazolo[3,4-b]pyridin-3-amine is a multifaceted compound with significant potential across diverse fields. Its unique chemical properties, combined with recent research advancements, position it as a key molecule in modern chemical research and development.